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Compound of Interest

Compound Name: 6-Bromobenzo[d]thiazole

Cat. No.: B1273717 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-amino-6-bromobenzothiazole is a key heterocyclic building block in medicinal

chemistry, utilized in the synthesis of various biologically active compounds. This document

provides a detailed experimental procedure for its synthesis, a summary of its characterization

data, and a visual representation of the experimental workflow.

Experimental Protocol: Synthesis of 2-amino-6-
bromobenzothiazole from 4-bromoaniline
This protocol details the synthesis of 2-amino-6-bromobenzothiazole via the thiocyanation of 4-

bromoaniline followed by cyclization.[1][2][3][4]

Materials:

4-bromoaniline

Potassium thiocyanate (KSCN)

Glacial acetic acid

Bromine

10% Sodium hydroxide (NaOH) solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1273717?utm_src=pdf-interest
https://www.scientificlabs.co.uk/product/halogenated-heterocycles/538507-1G
https://pmc.ncbi.nlm.nih.gov/articles/PMC2818510/
https://www.researchgate.net/file.PostFileLoader.html?id=4e99216480e582276e000005&assetKey=AS%3A271741744549888%401441799688084
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269778/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethanol

Acetonitrile (alternative solvent)[5]

Nano BF3/SiO2 catalyst (for an alternative, catalyzed procedure)[5]

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice-salt bath

Heating mantle or water bath

Buchner funnel and filter paper

Beakers and other standard laboratory glassware

Thin Layer Chromatography (TLC) apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-

bromoaniline (1 equivalent) in glacial acetic acid.

Addition of Thiocyanate: To this solution, add potassium thiocyanate (2-4 equivalents) and

stir the mixture.[5]

Bromination: Prepare a solution of bromine (1 equivalent) in glacial acetic acid. Cool the

reaction mixture in an ice-salt bath and add the bromine solution dropwise using a dropping

funnel, ensuring the temperature is maintained.[1]

Reaction: After the addition of bromine is complete, continue to stir the reaction mixture at

room temperature. The progress of the reaction should be monitored by Thin Layer
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Chromatography (TLC).[5]

Work-up: Once the reaction is complete, pour the reaction mixture into a beaker containing

water.[5]

Neutralization and Precipitation: Neutralize the solution with a 10% NaOH solution until a

precipitate is formed.[5]

Isolation: Collect the precipitate by filtration using a Buchner funnel. Wash the solid with cold

water.[5]

Purification: Recrystallize the crude product from ethanol to obtain pure 2-amino-6-

bromobenzothiazole as a white to light yellow crystalline solid.[5][6]

Safety Precautions:

Bromine is highly corrosive and toxic. Handle it with extreme care in a well-ventilated fume

hood.

Glacial acetic acid is corrosive.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-amino-6-bromobenzothiazole.
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Parameter Value Reference(s)

Molecular Formula C₇H₅BrN₂S [7]

Molecular Weight 229.10 g/mol [7]

Melting Point 213-217 °C (lit.) [1][6]

Appearance
White to light yellow crystal

powder
[2][5]

Yield Up to 93% [5][6]

Purity 97%

FT-IR (KBr, cm⁻¹)
3315, 3012, 2835, 1580, 1476,

1261, 920, 742, 512
[5][6]

¹H NMR (400 MHz, CDCl₃)
δ 5.44 (s, 2H, NH₂), 7.4-7.5 (d,

2H, Ar-H), 7.71 (s, 1H, Ar-H)
[5]

¹³C NMR (100 MHz, DMSO-d₆)
δ 119, 120.9, 125.15, 126.07,

133.1, 152.15, 167.75
[5]

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Synthesis workflow for 2-amino-6-bromobenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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